Cas no 5356-40-1 (4-methyl-n-(4-pyridinylmethyl)benzamide)

4-methyl-n-(4-pyridinylmethyl)benzamide structure
5356-40-1 structure
Product Name:4-methyl-n-(4-pyridinylmethyl)benzamide
CAS No:5356-40-1
MF:C14H14N2O
MW:226.273763179779
CID:1583879
PubChem ID:3117800
Update Time:2025-04-21

4-methyl-n-(4-pyridinylmethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-n-(4-pyridinylmethyl)benzamide
    • benzamide, 4-methyl-N-(4-pyridinylmethyl)-
    • (4-METHYLPHENYL)-N-(4-PYRIDYLMETHYL)FORMAMIDE
    • CB14493
    • AKOS000596957
    • BIM-0011244.P001
    • DTXSID50968323
    • DRDAVHQVXASJGL-UHFFFAOYSA-N
    • 63824-98-6
    • 5356-40-1
    • 4-methyl-N-[(pyridin-4-yl)methyl]benzamide
    • 4-methyl-N-(pyridin-4-ylmethyl)benzamide
    • Oprea1_750360
    • SCHEMBL171661
    • N-(4-pyridylmethyl)-p-methylbenzamide
    • Oprea1_844663
    • CBMicro_011375
    • MS-8346
    • MFCD00784531
    • SMSF0005681
    • STK415240
    • Inchi: 1S/C14H14N2O/c1-11-2-4-13(5-3-11)14(17)16-10-12-6-8-15-9-7-12/h2-9H,10H2,1H3,(H,16,17)
    • InChI Key: DRDAVHQVXASJGL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)NCC1C=CN=CC=1

Computed Properties

  • Exact Mass: 226.11072
  • Monoisotopic Mass: 226.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • Density: 1.131
  • Boiling Point: 448.3°C at 760 mmHg
  • Flash Point: 224.9°C
  • Refractive Index: 1.587
  • PSA: 41.99
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